Cas no 1249564-26-8 (3-(Cyclobutylamino)propan-1-ol)

• Product Name: 3-(Cyclobutylamino)propan-1-ol
• CAS No: 1249564-26-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD16108085
• CID: 4581260
• PubChem ID: 57577754
• Update Time: 2025-10-24

3-(Cyclobutylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(cyclobutylamino)propan-1-ol
• 3-Cyclobutylaminopropan-1-ol
• Z1630672882
• 3-(Cyclobutylamino)propan-1-ol

• MDL： MFCD16108085
• Inchi： 1S/C7H15NO/c9-6-2-5-8-7-3-1-4-7/h7-9H,1-6H2
• InChI Key： MULXVHIMSXWXST-UHFFFAOYSA-N
• SMILES： OCCCNC1CCC1

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-(Cyclobutylamino)propan-1-ol

Introduction to 3-(Cyclobutylamino)propan-1-ol (CAS No: 1249564-26-8)

3-(Cyclobutylamino)propan-1-ol, identified by the chemical compound code CAS No: 1249564-26-8, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a cyclobutylamino substituent attached to a primary alcohol group, presents a unique structural framework that makes it a valuable intermediate in the development of novel therapeutic agents. The cyclobutyl ring introduces steric and electronic properties that can modulate the biological activity of attached molecules, while the primary alcohol functionality offers versatility for further chemical modifications.

The significance of 3-(Cyclobutylamino)propan-1-ol lies in its potential applications across multiple domains, including drug discovery, molecular probes, and synthetic chemistry. Its structural motif is particularly relevant in the design of bioactive molecules where spatial constraints and hydrogen bonding capabilities are critical. Recent advancements in medicinal chemistry have highlighted the utility of cycloalkylamino groups in enhancing binding affinity and selectivity in drug-target interactions. The presence of the cyclobutyl moiety in 3-(Cyclobutylamino)propan-1-ol contributes to a rigid scaffold that can improve pharmacokinetic properties, such as metabolic stability and solubility, which are essential for successful drug development.

In the realm of synthetic methodologies, 3-(Cyclobutylamino)propan-1-ol serves as a versatile building block for constructing more complex molecules. The primary alcohol group can undergo various transformations, including esterification, etherification, and oxidation, allowing for the creation of diverse derivatives. These derivatives may exhibit enhanced pharmacological profiles or novel mechanisms of action, making them promising candidates for further investigation. The cyclobutylamino part also provides a site for functionalization via nucleophilic substitution or coupling reactions, enabling the integration into larger pharmacophores.

Recent research has demonstrated the incorporation of 3-(Cyclobutylamino)propan-1-ol into the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have explored its use in developing kinase inhibitors, where the cyclobutyl group helps to stabilize interactions with the target enzyme's active site. Additionally, its application in designing G-protein coupled receptor (GPCR) modulators has been investigated due to its ability to fine-tune steric and electronic properties required for receptor binding. These findings underscore the compound's potential as a key intermediate in generating high-affinity ligands with improved pharmacological profiles.

The structural features of 3-(Cyclobutylamino)propan-1-ol also make it a valuable tool in biochemical research. Its ability to participate in hydrogen bonding networks and its relatively small size allow it to be used as a probe molecule in studying protein-ligand interactions. High-resolution crystallographic studies have revealed insights into how this compound interacts with biological targets at an atomic level, providing critical information for rational drug design. Furthermore, computational modeling techniques have been employed to predict binding modes and energetics, aiding in the optimization of lead compounds derived from 3-(Cyclobutylamino)propan-1-ol.

The synthesis of 3-(Cyclobutylamino)propan-1-ol itself represents an intriguing challenge that has driven innovation in synthetic organic chemistry. Traditional approaches often involve multi-step sequences involving cycloalkylation reactions followed by functional group transformations. However, recent developments have focused on more efficient and scalable synthetic routes that minimize byproduct formation and improve yields. Catalytic methods, including transition-metal-catalyzed reactions and enzymatic processes, have been explored to enhance selectivity and reduce reaction times. These advancements not only facilitate access to 3-(Cyclobutylamino)propan-1-ol but also contribute to broader improvements in synthetic methodology.

The future prospects for 3-(Cyclobutylamino)propan-1-ol are promising, with ongoing research expanding its applications into new therapeutic areas. Emerging fields such as precision medicine and immunotherapy offer exciting opportunities for leveraging this compound's unique structural attributes. By integrating it into next-generation drug candidates designed for personalized treatment strategies, researchers aim to address unmet medical needs more effectively. Additionally, its potential role in developing diagnostic tools cannot be overlooked, as its distinct chemical signature makes it suitable for use as an imaging agent or biomarker.

In conclusion,3-(Cyclobutylamino)propan-1-ol (CAS No: 1249564-26-8) stands as a testament to the importance of specialized intermediates in advancing pharmaceutical science. Its structural versatility and functional utility make it indispensable in both academic research and industrial applications. As our understanding of biological systems continues to evolve,3-(Cyclobutylamino)propan-1-ol will undoubtedly play a pivotal role in shaping the future of drug discovery and development.